Cas no 36568-11-3 (Octanoic acid, 3,5-dioxo-, ethyl ester)

Octanoic acid, 3,5-dioxo-, ethyl ester structure
36568-11-3 structure
Product Name:Octanoic acid, 3,5-dioxo-, ethyl ester
CAS No:36568-11-3
MF:C10H16O4
MW:200.231643676758
CID:1476232
Update Time:2024-08-23

Octanoic acid, 3,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 3,5-dioxo-, ethyl ester
    • Inchi: 1S/C10H16O4/c1-3-5-8(11)6-9(12)7-10(13)14-4-2/h3-7H2,1-2H3
    • InChI Key: NVHCOTWQOUIBQN-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CC(=O)CC(=O)CCC

Computed Properties

  • Exact Mass: 200.10488

Experimental Properties

  • Density: 1.046±0.06 g/cm3(Predicted)
  • Boiling Point: 276.0±15.0 °C(Predicted)
  • PSA: 60.44
  • pka: 8.09±0.10(Predicted)
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